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Compound of Interest

Compound Name: SIB-1508Y

Cat. No.: B1665741 Get Quote

A Selective α4β2 Nicotinic Acetylcholine Receptor
Agonist for Cognitive Enhancement Studies
Audience: Researchers, scientists, and drug development professionals in the fields of

neuroscience, pharmacology, and cognitive science.

Introduction: SIB-1508Y, also known as Altinicline, is a potent and selective agonist for the

α4β2 subtype of neural nicotinic acetylcholine receptors (nAChRs).[1] This selectivity makes it

a valuable research tool for investigating the role of this specific nAChR subtype in cognitive

processes. Preclinical studies, particularly in non-human primate models, have demonstrated

its potential to ameliorate cognitive deficits, suggesting its therapeutic potential for conditions

like Parkinson's disease and other neurodegenerative disorders characterized by cognitive

impairment.[2][3] These application notes provide a comprehensive overview of SIB-1508Y, its

mechanism of action, and detailed protocols for its use in animal research focused on cognitive

performance.

Mechanism of Action
SIB-1508Y exerts its effects by binding to and activating α4β2 nAChRs, which are widely

expressed in brain regions crucial for cognition, such as the hippocampus and prefrontal

cortex.[4] This activation leads to the release of several key neurotransmitters involved in

learning, memory, and attention.
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Neurotransmitter Release:

Dopamine (DA): SIB-1508Y stimulates the release of dopamine in the striatum, nucleus

accumbens, olfactory tubercles, and prefrontal cortex in a concentration-dependent manner.

[5][6] This effect is thought to contribute to its pro-cognitive and potential antidepressant

activities.

Acetylcholine (ACh): The compound also selectively increases hippocampal acetylcholine

release, a critical process for memory formation and consolidation.[5][6]

The diagram below illustrates the proposed signaling pathway for SIB-1508Y's cognitive-

enhancing effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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